Cas no 118578-89-5 (PHOSPHONIC ACID, [[4-(1,1-DIMETHYLETHYL)PHENYL]METHYL]-, DIETHYL ESTER)

• Product Name: PHOSPHONIC ACID, [[4-(1,1-DIMETHYLETHYL)PHENYL]METHYL]-, DIETHYL ESTER
• CAS No: 118578-89-5
• MF: C₁₅H₂₅O₃P
• MW: 284.33096575737
• CID: 3489483
• PubChem ID: 4526741
• Update Time: 2025-05-20

PHOSPHONIC ACID, [[4-(1,1-DIMETHYLETHYL)PHENYL]METHYL]-, DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• PHOSPHONIC ACID, [[4-(1,1-DIMETHYLETHYL)PHENYL]METHYL]-, DIETHYL ESTER
• Phosphonic acid, P-[[4-(1,1-dimethylethyl)phenyl]methyl]-, diethyl ester
• diethyl (4-tert-butylbenzyl)phosphonate
• diethyl 4-t-butylbenzylphosphonate
• SY309609
• 118578-89-5
• 1-tert-butyl-4-(diethoxyphosphorylmethyl)benzene
• SCHEMBL22921004
• starbld0019937
• MFCD00961494
• Diethyl [(4-tert-butylphenyl)methyl]phosphonate
• Diethyl 4-tert-butylbenzylphosphonate
• Diethyl 4-(tert-Butyl)benzylphosphonate
• Diethyl (4-(tert-butyl)benzyl)phosphonate

• Inchi： 1S/C15H25O3P/c1-6-17-19(16,18-7-2)12-13-8-10-14(11-9-13)15(3,4)5/h8-11H,6-7,12H2,1-5H3
• InChI Key： AZQVJBHHMWKYPG-UHFFFAOYSA-N
• SMILES： P(CC1=CC=C(C(C)(C)C)C=C1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 284.15413165Da
• Monoisotopic Mass: 284.15413165Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on PHOSPHONIC ACID, [[4-(1,1-DIMETHYLETHYL)PHENYL]METHYL]-, DIETHYL ESTER

Phosphonic Acid, [[4-(1,1-Dimethylethyl)Phenyl]Methyl]-, Diethyl Ester

Phosphonic Acid, [[4-(1,1-Dimethylethyl)Phenyl]Methyl]-, Diethyl Ester (CAS No. 118578-89-5) is a versatile organic compound with significant applications in various fields. This compound is a derivative of phosphonic acid, a class of compounds known for their unique chemical properties and wide-ranging uses. The diethyl ester form of this phosphonic acid derivative adds to its stability and reactivity, making it suitable for numerous industrial and research applications.

The structure of this compound includes a phosphonic acid group (-PO(OH)2), which is bonded to a phenyl methyl group substituted with a 4-(1,1-dimethylethyl) substituent. The presence of the diethyl ester groups enhances its solubility in organic solvents and improves its compatibility with various chemical reactions. Recent studies have highlighted the importance of such substituted phosphonic acids in the synthesis of advanced materials and pharmaceuticals.

One of the most notable applications of Phosphonic Acid, [[4-(1,1-Dimethylethyl)Phenyl]Methyl]-, Diethyl Ester is in the field of organophosphorus chemistry. Researchers have utilized this compound as a precursor for the synthesis of highly functionalized phosphonate esters and other organophosphorus compounds. These derivatives are valuable in catalysis, polymer chemistry, and as intermediates in the production of agrochemicals and pharmaceuticals.

In terms of biological applications, this compound has shown potential as an inhibitor of certain enzymes. Studies have demonstrated its ability to modulate enzyme activity through specific interactions with active sites. This property makes it a promising candidate for drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of Phosphonic Acid, [[4-(1,1-Dimethylethyl)Phenyl]Methyl]-, Diethyl Ester involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of this compound is crucial. Research has shown that under certain conditions, this compound undergoes hydrolysis to form less harmful byproducts. This information is essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, Phosphonic Acid, [[4-(1,1-Dimethylethyl)Phenyl]Methyl]-, Diethyl Ester (CAS No. 118578-89-5) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it an important tool in modern chemistry and materials science. As research continues to uncover new uses and improve synthetic methods for this compound, its significance in both academic and industrial contexts will undoubtedly grow.